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Compound of Interest

2-Bromo-2-cyano-N,N-
Compound Name: , ,
dimethylacetamide

Cat. No.: B098253

Essential Safety and Handling Guide for 2-
Bromo-2-cyano-N,N-dimethylacetamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and
disposal of 2-Bromo-2-cyano-N,N-dimethylacetamide (CAS RN: 15430-62-3). Adherence to
these procedures is essential for ensuring personal safety and regulatory compliance in the
laboratory.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Bromo-2-cyano-N,N-dimethylacetamide is a hazardous substance requiring stringent
safety measures. The primary routes of exposure are inhalation, skin contact, and ingestion.
Below is a summary of its hazard classifications and the recommended personal protective
equipment.

Hazard Classification:
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Hazard Class GHS Hazard Code Signal Word Hazard Statement
o ] Harmful if swallowed.
Acute Toxicity, Oral H302 Warning
[11[2]
o ] Harmful in contact
Acute Toxicity, Dermal  H312 Warning ) )
with skin.[1][2]
) o ] Causes skin irritation.
Skin Irritation H315 Warning
[11[2]
o ] Causes serious eye
Eye Irritation H319 Warning

irritation.

Recommended Personal Protective Equipment (PPE):
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Protection Type

Recommended Equipment

Specifications and Best
Practices

Eye and Face Protection

Chemical safety goggles and a

face shield

Goggles must be worn at all
times when handling the
chemical. A face shield should
be used in conjunction with
goggles when there is a risk of

splashing.

Hand Protection

Chemically resistant gloves

Due to the presence of a
halogenated organic structure,
standard nitrile gloves may
offer insufficient protection. It is
highly recommended to use
gloves made of Viton® or Butyl
rubber for extended contact.
Double gloving can provide
additional protection. Always
inspect gloves for tears or

degradation before use.

Body Protection

Chemical-resistant lab coat or

apron

A fully buttoned lab coat
should be worn. For
procedures with a higher risk
of splashing, a chemical-
resistant apron over the lab

coat is recommended.

Respiratory Protection

Use in a certified chemical

fume hood

All handling of 2-Bromo-2-
cyano-N,N-dimethylacetamide
should be performed within a
properly functioning chemical
fume hood to avoid inhalation

of any dust or vapors.

Operational Plan for Safe Handling
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A systematic approach to handling this compound is crucial to minimize exposure and prevent
accidents.

2.1. Engineering Controls:

e Primary Engineering Control: Always handle 2-Bromo-2-cyano-N,N-dimethylacetamide in
a certified chemical fume hood.

» Ventilation: Ensure the laboratory has adequate general ventilation.

o Safety Equipment: An operational eyewash station and safety shower must be readily
accessible in the immediate work area.

2.2. Handling Procedures:
e Preparation:
o Read and understand the Safety Data Sheet (SDS) before starting any work.
o Ensure all necessary PPE is available and in good condition.
o Designate a specific area within the fume hood for the handling of this compound. .
o Weighing and Transfer:
o Perform all weighing and transfers of the solid compound within the chemical fume hood.

o Use a disposable weighing boat or line the balance with a protective film to prevent
contamination.

o Handle the compound gently to avoid generating dust.
e During the Experiment:
o Keep all containers with the compound tightly sealed when not in use.

o Clearly label all vessels containing the chemical.
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o Avoid contact with incompatible materials such as strong bases, metals, oxidizing agents,

and acids.

» After Handling:
o Thoroughly decontaminate all equipment and the work surface.
o Properly dispose of all contaminated waste as described in the disposal plan.
o Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper segregation and disposal of waste are critical to prevent environmental contamination
and ensure regulatory compliance.

3.1. Waste Segregation:

o Halogenated Organic Waste: All solutions and unused solid 2-Bromo-2-cyano-N,N-
dimethylacetamide must be collected in a designated, properly labeled "Halogenated
Organic Waste" container.

o Contaminated Solid Waste: All disposable items that have come into contact with the
chemical, such as gloves, weighing boats, and paper towels, must be collected in a
separate, clearly labeled "Contaminated Solid Waste" container.

e Aqueous Waste: Aqueous solutions containing this compound should also be treated as
hazardous and collected in a designated "Aqueous Hazardous Waste" container. Do not

pour down the drain.
3.2. Disposal Procedure:
o Use only approved and compatible waste containers.
o Keep waste containers tightly sealed except when adding waste.

» Store waste containers in a designated, well-ventilated secondary containment area, away
from incompatible materials.
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» Follow your institution's specific procedures for the collection and disposal of hazardous
chemical waste.

Emergency Procedures

4.1. Spills:

o Small Spills (in a fume hood):

[e]

Ensure appropriate PPE is worn.

o

Contain the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial
sorbent pads).

o

Carefully scoop the absorbed material into a designated hazardous waste container.

o

Decontaminate the spill area with a suitable solvent (e.g., isopropanol or ethanol), followed
by soap and water. Collect all cleaning materials as hazardous waste.

o Large Spills (or any spill outside a fume hood):

Evacuate the immediate area and alert others.

[¢]

[¢]

Contact your institution's Environmental Health and Safety (EHS) department immediately.

o

Prevent the spill from entering drains.
4.2. EXposures:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Experimental Protocols Referenced

The procedures outlined in this guide are based on established laboratory safety protocols for
handling hazardous chemicals, particularly halogenated organic compounds. Specific
experimental use of 2-Bromo-2-cyano-N,N-dimethylacetamide should be guided by a
detailed, risk-assessed protocol specific to the planned research.

Data Presentation

Physical and Chemical Properties:

Property Value

Molecular Formula CsH7BrN20J[1][2]

Molecular Weight 191.03 g/mol [1][2]

pKa (Predicted) -0.65 + 0.70[1]

Appearance Solid (specific color not consistently reported)

Solubility Data for a Structural Analog (2-Cyanoacetamide):

The following data for 2-cyanoacetamide can be used as a guide for selecting appropriate
solvents for cleaning and decontamination.
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Solvent Solubility
N,N-dimethylformamide (DMF) High
Acetone High
Water Moderate
Methanol Moderate
Ethanol Lower
Dichloromethane Very Low

Mandatory Visualization

Preparation Handling Post-Handling & Disposal

| | Experiment Complete | [ 6. D 7. Segregate Waste 8. Dispose of Waste 9. Doff PPE &
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1. Review SDS & 2. Don Appropriate PPE 3. Prepare Fume Hood | | Start Handling | [ 4. Weigh & Transfer
Assess Risks (Gloves, Goggles, Lab Coat) & Equipment. | |__in Fume Hood
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b098253#personal-protective-equipment-for-handling-
2-bromo-2-cyano-n-n-dimethylacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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